Cas no 1649973-85-2 (Tert-butyl N-(2-methylbut-3-enyl)carbamate)

• Product Name: Tert-butyl N-(2-methylbut-3-enyl)carbamate
• CAS No: 1649973-85-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5984650
• PubChem ID: 59650911
• Update Time: 2025-05-22

Tert-butyl N-(2-methylbut-3-enyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-methylbut-3-en-1-yl)carbamate
• Tert-butyl N-(2-methylbut-3-enyl)carbamate
• 1649973-85-2
• SCHEMBL12621511
• EN300-6190139

• Inchi： 1S/C10H19NO2/c1-6-8(2)7-11-9(12)13-10(3,4)5/h6,8H,1,7H2,2-5H3,(H,11,12)
• InChI Key： LZWRRSKCTAXZSH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-(2-methylbut-3-enyl)carbamate

Comprehensive Overview of Tert-butyl N-(2-methylbut-3-enyl)carbamate (CAS No. 1649973-85-2)

In the realm of organic synthesis and pharmaceutical intermediates, Tert-butyl N-(2-methylbut-3-enyl)carbamate (CAS No. 1649973-85-2) has garnered significant attention due to its versatile applications. This compound, often referred to by its IUPAC name or CAS number, serves as a critical building block in the development of complex molecules. Researchers and industry professionals frequently search for synthesis methods, purity standards, and supplier details related to this compound, reflecting its growing importance in modern chemistry.

The structural uniqueness of Tert-butyl N-(2-methylbut-3-enyl)carbamate lies in its carbamate functional group and the presence of a tert-butyl moiety. These features make it an ideal candidate for protection-deprotection strategies in peptide synthesis and other organic transformations. Recent trends in green chemistry have also sparked interest in optimizing its production to minimize environmental impact, aligning with global sustainability goals.

One of the most searched questions about this compound revolves around its stability under various conditions. Studies indicate that Tert-butyl N-(2-methylbut-3-enyl)carbamate exhibits excellent thermal stability, making it suitable for high-temperature reactions. Additionally, its compatibility with common solvents like dichloromethane and THF enhances its utility in laboratory settings. These properties are frequently highlighted in patent literature and academic publications, underscoring its relevance in cutting-edge research.

Another hot topic is the scalability of its synthesis. With the rise of automated synthesis platforms and flow chemistry, researchers are exploring efficient ways to produce this compound on a larger scale. The demand for high-purity batches has also increased, driven by its use in drug discovery and material science. Suppliers often emphasize HPLC analysis and NMR verification to meet these stringent requirements.

In the context of intellectual property, Tert-butyl N-(2-methylbut-3-enyl)carbamate has been featured in several patent applications, particularly in the fields of agrochemicals and pharmaceuticals. Its role as a key intermediate in the synthesis of biologically active molecules has made it a focal point for R&D investments. This aligns with the broader industry shift toward fragment-based drug design and targeted therapies.

From a regulatory perspective, the compound is not classified as hazardous under current guidelines, which simplifies its handling and transportation. However, users often inquire about storage recommendations, with experts advising cool, dry conditions to maintain its integrity. This practical information is crucial for laboratory managers and procurement specialists who prioritize long-term usability.

Looking ahead, the applications of Tert-butyl N-(2-methylbut-3-enyl)carbamate are expected to expand further, particularly in asymmetric synthesis and catalysis. Its adaptability to microwave-assisted reactions and photochemical processes positions it as a valuable tool for next-generation chemical innovations. As the scientific community continues to explore its potential, this compound will likely remain a highly searched and widely discussed topic in the years to come.